Cas no 144269-93-2 (Naphthalene,2-ethynyl-7-methoxy-)
144269-93-2 structure
Product Name:Naphthalene,2-ethynyl-7-methoxy-
CAS No:144269-93-2
MF:C13H10O
MW:182.217903614044
CID:108689
PubChem ID:45117103
Update Time:2025-04-18
Naphthalene,2-ethynyl-7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Naphthalene,2-ethynyl-7-methoxy-
- 144269-93-2
- 2-ethynyl-7-methoxynaphthalene
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- Inchi: 1S/C13H10O/c1-3-10-4-5-11-6-7-13(14-2)9-12(11)8-10/h1,4-9H,2H3
- InChI Key: WZXFQDDYKKFZBU-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C2C=CC(C#C)=CC2=C1
Computed Properties
- Exact Mass: 182.0732
- Monoisotopic Mass: 182.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene,2-ethynyl-7-methoxy- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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